Cas no 14627-83-9 (Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI))

• Product Name: Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI)
• CAS No: 14627-83-9
• MF: C₉H₁₁NO₃S₂
• MW: 245.318539857864
• CID: 191722
• PubChem ID: 5126140
• Update Time: 2025-04-19

Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,(phenylsulfonyl)-, O-ethyl ester (9CI)
• O-ethyl N-(benzenesulfonyl)carbamothioate
• AC1NNS0C
• AG-D-90522
• Benzolsulfonyl-O-aethyl-thiourethan
• Carbamicacid, (phenylsulfonyl)thio-, O-ethyl ester (8CI)
• CTK4C4891
• N-Benzolsulfonyl-O-ethyl-thiourethan
• N-Benzolsulfonyl-thiocarbamidsaeure-O-aethylester
• NSC144065
• DTXSID80408565
• NSC-144065
• O-Ethyl (benzenesulfonyl)carbamothioate
• 14627-83-9

• Inchi： 1S/C9H11NO3S2/c1-2-13-9(14)10-15(11,12)8-6-4-3-5-7-8/h3-7H,2H2,1H3,(H,10,14)
• InChI Key： JTILKZPUGLUFES-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(OCC)=S)(=O)=O

Computed Properties

• Exact Mass: 245.01813
• Monoisotopic Mass: 245.018
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.9A^2
• XLogP3: 2

Experimental Properties

• Density: 1.33
• Boiling Point: 353.1°C at 760 mmHg
• Flash Point: 167.4°C
• Refractive Index: 1.586
• PSA: 55.4
• LogP: 2.75800